Cas no 1021263-77-3 (1-(pyridine-3-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine)

• Product Name: 1-(pyridine-3-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• CAS No: 1021263-77-3
• MF: C₁₄H₁₅N₇O₂S
• MW: 345.379599809647
• CID: 6537297
• PubChem ID: 25889812
• Update Time: 2025-10-28

1-(pyridine-3-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(pyridine-3-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• VU0636597-1
• 6-(4-(pyridin-3-ylsulfonyl)piperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• AKOS024499266
• 1021263-77-3
• 6-(4-pyridin-3-ylsulfonylpiperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• F5123-0874

• Inchi： 1S/C14H15N7O2S/c22-24(23,12-2-1-5-15-10-12)20-8-6-19(7-9-20)14-4-3-13-17-16-11-21(13)18-14/h1-5,10-11H,6-9H2
• InChI Key： ZGAVXWDOSQQJRX-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N1CCN(C2C=CC3=NN=CN3N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 345.10079392g/mol
• Monoisotopic Mass: 345.10079392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(pyridine-3-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

1-(Pyridine-3-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}Piperazine: A Comprehensive Overview

The compound with CAS No. 1021263-77-3, known as 1-(pyridine-3-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a piperazine backbone, a pyridine-3-sulfonyl group, and a [1,2,4]triazolo[4,3-b]pyridazine moiety. These structural elements contribute to its potential as a drug candidate for various therapeutic applications.

Recent studies have highlighted the importance of heterocyclic compounds like 1-(pyridine-3-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine in drug discovery. The piperazine ring is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and its flexibility in accommodating various substituents. The pyridine-3-sulfonyl group adds electron-withdrawing properties, which can enhance the compound's bioavailability and pharmacokinetic profile. Meanwhile, the [1,2,4]triazolo[4,3-b]pyridazine moiety introduces additional heteroaromaticity and potential sites for further functionalization.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that 1-(pyridine-3-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine exhibits potent inhibitory activity against several kinase targets. This makes it a strong candidate for further investigation in oncology and other therapeutic areas.

In addition to its enzymatic activity, this compound has shown remarkable selectivity profiles in vitro. Selectivity is a crucial factor in drug development as it minimizes off-target effects and reduces the likelihood of adverse reactions. The combination of the piperazine, pyridine-3-sulfonyl, and [1,2,4]triazolo[4,3-b]pyridazine groups allows for precise modulation of the compound's pharmacophore to achieve optimal selectivity.

The synthesis of 1-(pyridine-3-sulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the piperazine ring through reductive amination or other cyclization techniques followed by substitution reactions to introduce the sulfonyl and triazolopyridazine groups. Recent advancements in catalytic methods have enabled more efficient and scalable synthesis routes for this compound.

From an analytical standpoint, the characterization of this compound relies heavily on modern spectroscopic techniques such as NMR (nuclear magnetic resonance) spectroscopy and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity. Furthermore, computational chemistry tools like molecular docking have been instrumental in predicting the binding affinities of this compound to various protein targets.

Looking ahead, ongoing research aims to explore the mechanistic underpinnings of 1-(pyridine-3-sulfonyl)-4-{[1,2,4]triazolo[4,b pyridazin-e]} piperazine's biological effects at the molecular level. This includes elucidating its interaction with cellular pathways and understanding its role in disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, 1-(Pyridine-3-sulfonyl)-4-{ [ 1 , 2 , 4 ] triazolo [ 4 , 3 - b ] py rid azin -6 - yl } piper azine represents a cutting-edge advancement in medicinal chemistry with significant potential for therapeutic applications. Its unique structural features combined with promising preclinical data position it as a valuable asset in the quest for novel drug candidates.